Cas no 86583-01-9 (Ethane-1,2-diamine, N,N'-bis(1-adamantanoyl)-)

• Product name: Ethane-1,2-diamine, N,N'-bis(1-adamantanoyl)-
• CAS No: 86583-01-9
• MF: C₂₄H₃₆N₂O₂
• MW: 384.554846763611
• CID: 991767
• PubChem ID: 335731

Ethane-1,2-diamine, N,N'-bis(1-adamantanoyl)- Chemical and Physical Properties

Names and Identifiers

• N-[2-(adamantane-1-carbonylamino)ethyl]adamantane-1-carboxamide
• BIIGZDKFYWJWPV-UHFFFAOYSA-N
• AKOS003886157
• CBDivE_003792
• NSC613196
• N-(2-[(1-Adamantylcarbonyl)amino]ethyl)-1-adamantanecarboxamide #
• N,N'-(Ethane-1,2-diyl)di(tricyclo[3.3.1.1~3,7~]decane-1-carboxamide)
• NSC-613196
• DTXSID40319527
• 86583-01-9
• Cambridge id 5106316
• NSC346552
• NSC-346552
• Ethane-1,2-diamine, N,N'-bis(1-adamantanoyl)-
• N,N'-ethane-1,2-diylbistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• STK036422
• DS-011882

• Inchi： InChI=1S/C24H36N2O2/c27-21(23-9-15-3-16(10-23)5-17(4-15)11-23)25-1-2-26-22(28)24-12-18-6-19(13-24)8-20(7-18)14-24/h15-20H,1-14H2,(H,25,27)(H,26,28)
• InChI Key： BIIGZDKFYWJWPV-UHFFFAOYSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)C(=O)NCCNC(=O)C45CC6CC(C4)CC(C6)C5

Computed Properties

• Exact Mass: 384.277678395g/mol
• Monoisotopic Mass: 384.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 4